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Compound of Interest

Compound Name: Mdmb-chmica

Cat. No.: B608949

The full chemical name for the synthetic cannabinoid commonly known as MDMB-CHMICA is
methyl 2-(1-(cyclohexylmethyl)-1H-indole-3-carboxamido)-3,3-dimethylbutanoate[1][2]. This
compound is also systematically named methyl 2-[[1-(cyclohexylmethyl)-1H-indole-3-carbonyl]
amino]-3,3-dimethylbutanoate[3]. It belongs to the indole-based class of synthetic cannabinoids
and is recognized for its high potency as an agonist of the CB1 receptor[4].

It is important to distinguish MDMB-CHMICA from a structurally similar compound, MDMB-
CHMINACA, which is an indazole-based synthetic cannabinoid. The IUPAC name for MDMB-
CHMINACA is Methyl (2S)-2-{[1-(cyclohexylmethyl)-1H-indazol-3-yl][formamido}-3,3-
dimethylbutanoate[5]. The core of MDMB-CHMICA is an indole structure, whereas MDMB-
CHMINACA possesses an indazole core, leading to different chemical and pharmacological
properties.

MDMB-CHMICA has been identified in designer drug products and is often sold online under
various names, which can lead to confusion. Initially, it was marketed under the name "MMB-
CHMINACA"[4]. The abbreviation MDMB-CHMICA is derived from its chemical structure:
'MDMB' for methyl-dimethylbutanoate, 'CHM' for cyclohexylmethyl, 'I' for indole, and 'CA' for
carboxamide.

This substance is classified as a Schedule | controlled substance in the United States,
indicating no currently accepted medical use and a high potential for abuse[2]. Researchers
and drug development professionals require precise chemical identification to understand its
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pharmacological and toxicological profiles, develop analytical detection methods, and assess
its impact on public health.

A comprehensive technical guide on MDMB-CHMICA would delve into its synthesis, receptor
binding affinities, metabolic pathways, and the detailed experimental protocols used to
determine these characteristics. Such a guide would be invaluable for the scientific community
in addressing the challenges posed by the continuous emergence of new psychoactive
substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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